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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531

An In-depth Technical Guide to 4'-
Methoxypropiophenone

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4'-Methoxypropiophenone, tailored for researchers, scientists, and
professionals in drug development. This document collates critical data, experimental
protocols, and visual representations of key processes to facilitate its application in research
and synthesis.

Core Properties and Data

4'-Methoxypropiophenone is an organic aromatic ketone that presents as a white to off-white
crystalline solid or a colorless to pale yellow liquid at room temperature. It possesses a mild,
slightly sweet, or fruity odor. Structurally, it consists of a propiophenone backbone with a
methoxy (-OCH3) group at the para-position of the benzene ring relative to the ketone group.
This substitution pattern is crucial to its chemical reactivity and physical characteristics.

Physical and Chemical Properties

A summary of the key quantitative data for 4'-Methoxypropiophenone is presented in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 121-97-1 [112][3114]
Molecular Formula C10H1202 [1][2][4]
Molecular Weight 164.20 g/mol [41[5]
White to off-white crystalline
Appearance solid; Colorless to pale yellow [2]
liquid
Melting Point 23-29°C [1][2]13][6]
Boiling Point 271 - 275 °C at 760 mmHg [11[31[6]
) Approximately 0.937 - 1.06
Density [71[31[6]

g/lcm3 at 25 °C

Refractive Index

n20/D 1.5465

[3](6]

Flash Point

61 °C (141.8 - 142 °F) - closed

cup

[2](3][6]

Vapor Pressure

0.006 mmHg at 25 °C

(estimated)

[6]

Table 2: Solubility and Stability
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Property Description Source(s)
Solubility in Water Sparingly soluble to insoluble [6]
Readily soluble in ethanol,
Solubility in Organic Solvents ether, acetone, methanol, and [2][3]
chloroform
Stable under normal
Stability
temperatures and pressures
Store in a cool, dry, well-
ventilated place away from
Storage strong oxidizing agents and [2][3]
direct sunlight. Keep in a
tightly sealed container.
Table 3: Spectroscopic Data ldentifiers
Spectroscopic Data Availability/ldentifier Source(s)
1H NMR Spectrum available [8]
13C NMR Spectrum available [9]
Mass Spectrometry (GC-MS) Spectrum available [10]

1S/C10H1202/c1-3-10(11)8-4-

InChl 6-9(12-2)7-5-8/h4-7H,3H2,1-
2H3
ZIVAWPKTWVFKHG-
InChIKey [3]

UHFFFAOYSA-N

Canonical SMILES

CCC(=0)C1=CC=C(C=C1)0C

[3]

Synthesis and Experimental Protocols

4'-Methoxypropiophenone is commonly synthesized via the Friedel-Crafts acylation of

anisole with propionyl chloride, using a Lewis acid catalyst such as aluminum chloride.[7]
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Detailed Experimental Protocol: Friedel-Crafts Acylation

This protocol outlines the synthesis of a propiophenone derivative and is analogous to the
synthesis of 4'-Methoxypropiophenone.

Materials and Reagents:

Anisole

e Propionyl chloride

e Anhydrous Aluminum Chloride (AICI3)

e Anhydrous Dichloromethane (DCM)

e Crushed ice

e Concentrated Hydrochloric Acid (HCI)

e 2M Hydrochloric Acid (HCI)

e Saturated Sodium Bicarbonate (NaHCOs3) solution

 Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSOa4) or Sodium Sulfate (Na2S0a)

Equipment:

e Three-necked round-bottom flask

Dropping funnel

Condenser with a gas outlet

Magnetic stirrer and stir bar

Ice bath
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e Separatory funnel
e Rotary evaporator
Procedure:

o Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a condenser, suspend anhydrous aluminum chloride in anhydrous
dichloromethane.

e Cooling: Cool the suspension to 0-5 °C using an ice bath.

o Acyl Chloride Addition: Dissolve propionyl chloride in anhydrous dichloromethane and add it
to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCIs suspension
while maintaining the temperature between 0-5 °C.

» Anisole Addition: After the acyl chloride addition is complete, add a solution of anisole in
anhydrous dichloromethane dropwise from the dropping funnel, keeping the temperature at
0-5 °C.

e Reaction Progression: Once the anisole addition is complete, allow the reaction mixture to
slowly warm to room temperature and stir for an additional 2-4 hours. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

e Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed
ice and concentrated hydrochloric acid. Stir vigorously until the ice has melted.

o Extraction and Washing: Transfer the mixture to a separatory funnel. Separate the organic
layer and extract the aqueous layer with dichloromethane. Combine the organic layers and
wash sequentially with 2M HCI, water, saturated sodium bicarbonate solution, and brine.[11]

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude
product.[11]
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 Purification: The crude 4'-Methoxypropiophenone can be purified by recrystallization or

vacuum distillation.

Experimental and Synthetic Workflows

The synthesis of 4'-Methoxypropiophenone via Friedel-Crafts acylation follows a well-defined
workflow. The diagram below illustrates the key stages of this process.
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Step 1: Reagent Preparation and Reaction Setup

Suspend Anhydrous AICI3 Prepare Propionyl Chloride Prepare Anisole
in Anhydrous DCM in Anhydrous DCM in Anhydrous DCM
T

Step 2: FrQ{el—Crafts Acylation

Cool AICI3 suspension to 0-5°C

T
\ /
\
Dropwise addition of
Propionyl Chloride solution

e

Dropwise addition of
Anisole solution

Y
Stir at room temperature
(2-4 hours)

Step 3: Work-u# and Extraction

Quench reaction with
ice and concentrated HCI

\

Separate organic layer

\

Wash with 2M HCI, H20,
NaHCO3, and Brine

Step 4: Isolatior;'and Purification

Dry organic layer over
anhydrous MgS0O4

\

Concentrate under
reduced pressure

Y

Purify by recrystallization
or vacuum distillation

4'-Methoxypropiophenone
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Methoxypropiophenone.
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Applications in Research and Development

4'-Methoxypropiophenone serves as a key intermediate in the synthesis of various
pharmaceutical compounds and fine chemicals.[7] Its primary applications include:

o Pharmaceutical Synthesis: It is a building block for the production of various drugs, including
beta-blockers and other cardiovascular medications.[7]

e Fragrance and Flavoring Agents: It acts as a precursor in the synthesis of flavoring agents
and fragrances for the cosmetic and food industries.[7]

¢ Organic Synthesis: In a broader chemical research context, it is utilized as a reagent or
starting material for the synthesis of novel organic compounds.[7]

Safety and Handling

4'-Methoxypropiophenone is considered an irritant and may pose moderate health risks upon
inhalation, ingestion, or skin contact. It can cause irritation to the eyes, skin, and respiratory
system.[12] Prolonged exposure may lead to sensitization or allergic reactions in susceptible
individuals.

Precautionary Measures:

Handle in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

e Avoid contact with skin and eyes.[7]
o Keep away from heat, sparks, open flames, and hot surfaces.[2]
e Store in a cool, dry place in a tightly sealed container.[7]

In case of exposure, it is crucial to seek fresh air if inhaled, wash the skin with plenty of soap
and water, and rinse eyes cautiously with water for several minutes.[12] If swallowed, seek
medical attention.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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